Cas no 597569-42-1 ((3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid)

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid structure

597569-42-1 structure

Product Name:(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid

CAS No:597569-42-1

MF:C₁₃H₂₁NO₄

MW:255.31014418602

MDL:MFCD10688343

CID:822397

PubChem ID:16244075

Update Time:2025-04-19

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- hexahydrocyclopenta(c)pyrrole-1,2(1h)-dicarboxylic acid 2-(tert-butyl) ester
- (1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester
- HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
- (1S,3aR,6aS)-Hexahydrocyclopenta[c]pyrrole-1,2(1H)-dicarboxylic acid 2-(tert-butyl) ester
- 2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- (1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- (1R,3aS,6aR)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- (1S,3AR,6AS)-HEXAHYDROCY
- (3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- REL-(1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- D96870
- (3S,3aS,6aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- E83402
- (3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- MFCD10688343
- AS-78795
- CS-0106471
- rel-(3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic Acid
- AKOS016000702
- EN300-27732256
- (1S,3AR,6AS)-HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
- rac-(1R,3aS,6aR)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- 926276-09-7
- SCHEMBL2966911
- (1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- 597569-42-1
- J-521449
- MDL： MFCD10688343
- Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m0/s1
- InChI Key： SFBZDQKMJLUZQF-GUBZILKMSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H]2CCC[C@@H]2[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 255.14700
Monoisotopic Mass: 255.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: 2.1

Experimental Properties

Density: 1.196
PSA: 66.84000
LogP: 2.04450

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Pricemore >>

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